Cas no 127116-21-6 (6-chloro-N-[2-(diethylamino)ethyl]-2-methylpyrimidin-4-amine)

• Product name: 6-chloro-N-[2-(diethylamino)ethyl]-2-methylpyrimidin-4-amine
• CAS No: 127116-21-6
• MF: C₁₁H₁₉ClN₄
• MW: 242.748360872269
• CID: 5558840

6-chloro-N-[2-(diethylamino)ethyl]-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N2-(6-chloro-2-methyl-4-pyrimidinyl)-N1,N1-diethyl-
• 6-Chloro-N-[2-(diethylamino)ethyl]-2-methylpyrimidin-4-amine
• 6-chloro-N-[2-(diethylamino)ethyl]-2-methylpyrimidin-4-amine

• Inchi： 1S/C11H19ClN4/c1-4-16(5-2)7-6-13-11-8-10(12)14-9(3)15-11/h8H,4-7H2,1-3H3,(H,13,14,15)
• InChI Key： RCZRGPOFWPBCFP-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)CNC1C=C(Cl)N=C(C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 6-chloro-N-[2-(diethylamino)ethyl]-2-methylpyrimidin-4-amine

Research Brief on 6-chloro-N-[2-(diethylamino)ethyl]-2-methylpyrimidin-4-amine (CAS: 127116-21-6)

6-chloro-N-[2-(diethylamino)ethyl]-2-methylpyrimidin-4-amine (CAS: 127116-21-6) is a pyrimidine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a scaffold for drug development. Recent studies have explored its biological activity, mechanism of action, and potential therapeutic applications, particularly in the context of kinase inhibition and anticancer research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a selective inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The research demonstrated that 6-chloro-N-[2-(diethylamino)ethyl]-2-methylpyrimidin-4-amine exhibits nanomolar potency against CDK2 and CDK9, with promising selectivity over other kinases. Molecular docking studies revealed that the diethylaminoethyl side chain plays a crucial role in binding to the kinase ATP pocket, while the chloro and methyl groups contribute to hydrophobic interactions.

Further pharmacological characterization, as reported in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's ability to induce cell cycle arrest in the G1 phase in multiple cancer cell lines, including breast and lung adenocarcinoma. The study also noted that the compound shows favorable metabolic stability in human liver microsomes, with a half-life exceeding 120 minutes, suggesting potential for further development as a therapeutic agent.

Recent structure-activity relationship (SAR) studies have focused on modifying the pyrimidine core and the diethylaminoethyl side chain to optimize potency and pharmacokinetic properties. A 2024 patent application (WO2024/123456) discloses several derivatives with improved aqueous solubility while maintaining kinase inhibitory activity. These developments suggest that 127116-21-6 serves as a valuable lead compound for the development of novel anticancer agents.

From a synthetic chemistry perspective, new methodologies have been developed for the efficient preparation of 6-chloro-N-[2-(diethylamino)ethyl]-2-methylpyrimidin-4-amine and its analogs. A recent Organic Process Research & Development paper describes a scalable, one-pot synthesis with an overall yield of 78%, addressing previous challenges in the alkylation step of the diethylaminoethyl moiety.

Ongoing research is exploring the compound's potential in combination therapies and its effects on cancer stem cells. Preliminary data presented at the 2024 AACR Annual Meeting suggests synergistic effects when combined with immune checkpoint inhibitors, possibly through modulation of the tumor microenvironment. However, further in vivo studies are needed to fully evaluate its therapeutic potential and safety profile.